N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,5-dimethylbenzamide

• IUPAC Name: N-[2-[3-[2-(2,3-dihydro-1,4-benzodioxin-6-ylamino)-2-oxoethyl]sulfanylindol-1-yl]ethyl]-3,5-dimethylbenzamide
• InChI: InChI=1S/C29H29N3O4S/c1-19-13-20(2)15-21(14-19)29(34)30-9-10-32-17-27(23-5-3-4-6-24(23)32)37-18-28(33)31-22-7-8-25-26(16-22)36-12-11-35-25/h3-8,13-17H,9-12,18H2,1-2H3,(H,30,34)(H,31,33)
• InChI Key: FRPLECQCPBJTJO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)C(=O)NCCN2C=C(C3=CC=CC=C32)SCC(=O)NC4=CC5=C(C=C4)OCCO5)C
• Molecular Formula: C29H29N3O4S
• Molecular Weight: 515.6 g/mol

Description

N-(2-(3-((2-((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)amino)-2-oxoethyl)thio)-1H-indol-1-yl)ethyl)-3,5-dimethylbenzamide is a useful research compound. Its molecular formula is C29H29N3O4S and its molecular weight is 515.63. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Importance

The synthesis of complex molecules often involves innovative methodologies that can contribute to various fields of medicinal chemistry. For example, Rosales-Hernández et al. (2022) discuss the synthesis and biological importance of 2-(thio)ureabenzothiazoles, highlighting their broad spectrum of biological activities. These compounds, which combine (thio)urea and benzothiazole derivatives, are significant in medicinal chemistry due to their potential therapeutic applications, including treatments for rheumatoid arthritis and systemic lupus erythematosus, as well as fungicides and herbicides in agricultural settings M. Rosales-Hernández et al., 2022.

Pharmacological Applications

The pharmacological characteristics of compounds are critical in determining their potential therapeutic applications. Ingole et al. (2021) review the pharmacological characteristics of vanillic acid, demonstrating its antioxidant, anti-inflammatory, and neuroprotective properties. This highlights the diverse potential applications of complex molecules in treating various diseases A. Ingole et al., 2021.

Potential Pathways of Human Exposures

Understanding the potential pathways of human exposure to complex molecules is crucial for assessing their safety and environmental impact. Fries (1995) provides a review on the significance of animal food products as potential pathways of human exposures to dioxins, emphasizing the importance of monitoring and managing environmental and dietary exposures to hazardous compounds G. Fries, 1995.